521-32-4

Bilobetin

In Stock

• CAS RN:
• 521-32-4

• Formula:
• C31H20O10

• InChI:
• InChI=1S/C31H20O10/c1-39-24-7-4-15(26-12-22(37)29-19(34)9-17(33)10-27(29)40-26)8-18(24)28-20(35)11-21(36)30-23(38)13-25(41-31(28)30)14-2-5-16(32)6-3-14/h2-13,32-36H,1H3

• InChIKey:
• IWEIJEPIYMAGTH-UHFFFAOYSA-N

• Bilobetin is a biflavonoid that has been found in G. biloba and has diverse biological activities. It is cytotoxic to HeLa, NCI-H460, Daudi, K562, SKOV3, MIA PaCa-2, and MCF-7 cells in vitro (IC50s = 14.79-97.28 μM). Bilobetin halts the cell cycle at the G2/M phase in HeLa cells in a concentration-dependent manner and induces apoptosis in HeLa cells when used at a concentration of 20 μM. It selectively inhibits matrix metalloproteinase-9 (MMP-9;  IC50 = 10.33 μM) over MMP-2 and MMP-3 (IC50s = >100 μM). Bilobetin also inhibits aggregation of amyloid-β (1-40) peptide (Aβ40; ) in vitro with an IC50 value of 4.7 μM.
  Bilobetin belongs to the class of organic compounds known as biflavonoids and polyflavonoids. These are organic compounds containing at least two flavan/flavone units. These units are usually linked through CC or C-O-C bonds. Some examples include ...

Methyl 4-amino-3-bromo-1H-indazole-6-carboxylate

Usually In Stock

• CAS RN:
• 885521-32-4

• Formula:
• C9H8BrN3O2

• InChI:
• InChI=1S/C9H8BrN3O2/c1-15-9(14)4-2-5(11)7-6(3-4)12-13-8(7)10/h2-3H,11H2,1H3,(H,12,13)

• InChIKey:
• OEJSXOICYIJKMI-UHFFFAOYSA-N

• Methyl 4-amino-3-bromo-1H-indazole-6-carboxylate is a useful research compound. Its molecular formula is C9H8BrN3O2 and its molecular weight is 270.08 g/mol. The purity is usually 95%.